Cas no 565-69-5 (2-Methyl-3-pentanone)

• Product Name: 2-Methyl-3-pentanone
• CAS No: 565-69-5
• Molecular Formula: C₆H₁₂O
• Molecular Weight: 100.15888
• MDL: MFCD00009314
• CID: 82547
• PubChem ID: 11265

2-Methyl-3-pentanone Properties

Names and Identifiers

• 2-Methyl-3-pentanone
• 2-Methyl-3-pentanal
• 2-methyl-pentan-3-one
• 2-Methylpentan-3-one
• 3-Pentanone,2-methyl-
• iso-C3H7COC2H5
• Isopropyl ethyl ketone
• 4-METHYL-3-PENTANONE
• Ethyl Isopropyl Ketone
• 2-Methyl-3-pentanone, 97%
• InChI=1/C6H12O/c1-4-6(7)5(2)3/h5H,4H2,1-3H
• Q5404456
• MFCD00009314
• 565-69-5
• AKOS009031606
• EINECS 209-288-4
• SCHEMBL43655
• EN300-19777
• BS-28922
• CHEBI:89215
• PD124176
• 3-Pentanone, 2-methyl-
• M1249
• 0R392X5X26
• 2-Methyl-3-pentanone, purum, >=99.0% (GC)
• FT-0612954
• NS00022391
• UNII-0R392X5X26
• DTXSID2073196
• 2Methylpentan3one
• DB-052939
• DTXCID1042077
• 3Pentanone, 2methyl

• MDL： MFCD00009314
• InChIKey： HYTRYEXINDDXJK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O/c1-4-6(7)5(2)3/h5H,4H2,1-3H3
• SMILES： CCC(=O)C(C)C

Computed Properties

• Exact Mass: 100.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 100.088815
• Heavy Atom Count: 7
• Complexity: 64.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 100.16

Experimental Properties

• LogP: 1.62150
• PSA: 17.07000
• Refractive Index: n20/D 1.397(lit.)
• Boiling Point: 113 °C(lit.)
• Melting Point: 116.5-118 ºC
• Vapor Pressure: 18.11 mmHg
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Color/Form: Colorless or light yellowCombustible liquid.
• Solubility: It is slightly soluble in water, easily soluble in ethanol \ benzene, miscible in acetone and ether, and soluble in chloroform
• Density: 0.811 g/mL at 25 °C(lit.)

2-Methyl-3-pentanone Security Information

• Symbol:
• WGK Germany：3
• Safety Term：3.1
• Safety Instruction： S9-S16-S23-S33
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1224 3/PG 2
• Hazard Statement： H225
• Warning Statement： P210
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 11
• Signal Word：Danger
• HazardClass：3.1

2-Methyl-3-pentanone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone